Cas no 886927-45-3 (4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886927-45-3
• MF: C₂₀H₂₂N₄O₆S₂
• MW: 478.541882038116
• CID: 5477087
• Update Time: 2025-07-13

4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C20H22N4O6S2/c1-4-24(5-2)32(28,29)16-11-9-14(10-12-16)18(25)21-20-23-22-19(30-20)15-7-6-8-17(13-15)31(3,26)27/h6-13H,4-5H2,1-3H3,(H,21,23,25)
• InChI Key： BNSLLYSUVATXEQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Additional information on 4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-(Diethylsulfamoyl)-N-5-(3-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-Ylbenzamide: A Comprehensive Overview

CAS No 886927-45-3 corresponds to the compound 4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide, a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide moiety substituted with diethyl sulfamoyl and oxadiazole groups. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in contemporary research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diethyl sulfamoyl group. This is achieved through the reaction of diethylamine with an appropriate sulfonyl chloride in the presence of a base. The resulting intermediate is then subjected to further reactions to introduce the oxadiazole ring. The oxadiazole moiety is introduced via a cyclization reaction, which is facilitated by the presence of suitable activating groups on the benzene ring. Finally, the benzamide group is introduced through an amide coupling reaction using standard methodologies.

The structural complexity of this compound has led researchers to explore its potential in various fields. Recent studies have focused on its application as a bioactive molecule in drug discovery. The diethyl sulfamoyl group is known to enhance solubility and stability in aqueous environments, making it an attractive feature for pharmaceutical applications. Additionally, the oxadiazole ring is known for its ability to act as a hydrogen bond acceptor, which can enhance the binding affinity of the molecule to biological targets.

In terms of pharmacological activity, this compound has shown promise as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases associated with cancer and inflammatory diseases. The methanesulfonylphenyl group plays a crucial role in modulating these activities by providing additional sites for hydrogen bonding and hydrophobic interactions with the target enzymes.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the molecule can adopt favorable conformations when bound to target proteins, suggesting potential for drug development. Furthermore, quantum chemical calculations have provided insights into its electronic structure and reactivity, which are critical for predicting its behavior in different chemical environments.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for reducing environmental impact. However, further studies are required to fully understand its ecological footprint and ensure sustainable use.

In conclusion, 4-(diethylsulfamoyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and materials science. As research continues to unfold, this compound holds great promise for contributing to innovative solutions in both therapeutic and industrial contexts.